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Compound of Interest

Compound Name: Anipamil

Cat. No.: B15619871

For Researchers, Scientists, and Drug Development Professionals

Application Note

Anipamil, a potent, long-acting L-type calcium channel blocker, is a valuable tool in
cardiovascular research and drug development. Proper preparation and storage of Anipamil
stock solutions are critical for ensuring experimental reproducibility and accuracy. Dimethyl
sulfoxide (DMSO) is the recommended solvent for creating concentrated stock solutions of
Anipamil due to its excellent solubilizing properties for many organic compounds. This
document provides detailed protocols for the preparation and storage of Anipamil stock
solutions in DMSO, along with essential data on solubility and stability to guide researchers in
their experimental design.

Key Properties of Anipamil

Property Value Source
Molecular Weight 520.79 g/mol [1]

CAS Number 83200-10-6 [1]

Mechanism of Action L-type calcium channel blocker  [1][2][3][4][5][6]

Solubility and Recommended Concentrations
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While a definitive solubility limit in peer-reviewed literature is not readily available, practical

evidence from suppliers and data from its analogue, Verapamil, indicate high solubility in

DMSO.
Recommendation/
Parameter Notes Source
Data
The solubility of the
related compound
A concentration of 40 o )
Verapamil in DMSO is
o mg/mL has been used )
Solubility in DMSO o reported to be as high  [1][7][8][9]
for in vivo
) as 98 mg/mL,
formulations. ) ] o
suggesting Anipamil is
also highly soluble.
A 10 mM stock
solution is a common
starting point for in
Recommended Stock _ _
10 mM to 50 mM vitro assays. Higher [10]

Concentration

concentrations can be
prepared based on

experimental needs.

Storage and Stability

Proper storage is crucial to maintain the integrity of Anipamil stock solutions.
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Storage

Recommendati

Form Shelf Life Source
Temperature ons
) Store in a dry,
Solid Powder -20°C 3 years [1]
dark place.
Recommended
for long-term
Stock Solution in storage. Aliquot
-80°C 1 year ) [1][11]
DMSO to avoid repeated
freeze-thaw
cycles.
Suitable for
short-term
storage. For
storage longer
-20°C 1 month than one month, [11]

re-testing the
efficacy of the
solution is

advised.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Anipamil Stock
Solution in DMSO

Materials:

Vortex mixer

Calibrated analytical balance

Anipamil powder (Molecular Weight: 520.79 g/mol )

Anhydrous (cell culture grade) Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials
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o Pipettes and sterile pipette tips

Procedure:

e Calculate the required mass of Anipamil:

o To prepare 1 mL of a 10 mM stock solution, weigh out 5.21 mg of Anipamil powder.

o Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x
1000 mg/g

o Mass (mg) = 0.010 mol/L x 0.001 L x 520.79 g/mol x 1000 mg/g = 5.2079 mg

o Weighing Anipamil:

o In a chemical fume hood, carefully weigh the calculated amount of Anipamil powder using
an analytical balance.

o Transfer the powder to a sterile vial.

e Dissolving Anipamil:

o Add 1 mL of anhydrous DMSO to the vial containing the Anipamil powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. Gentle warming (to 37°C) or sonication can be used to aid dissolution if
necessary.

 Aliquoting and Storage:

o Dispense the stock solution into single-use, sterile amber or opague microcentrifuge
tubes.

o Label each aliquot clearly with the compound name, concentration, date, and your initials.

o For long-term storage, place the aliquots at -80°C. For short-term use, store at -20°C.
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Protocol 2: Preparation of Working Solutions for Cell
Culture

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.5%, to avoid cytotoxic effects.[11]

o Always include a vehicle control (culture medium with the same final concentration of
DMSO) in your experiments.

» To avoid precipitation, it is recommended to perform serial dilutions rather than a single large
dilution.[11]

Procedure:
e Thaw the Stock Solution:

o On the day of the experiment, remove one aliquot of the 10 mM Anipamil stock solution
from the freezer and allow it to thaw completely at room temperature.

» Prepare Intermediate Dilutions (Example for a 10 uM final concentration):

o Prepare a 100 uM intermediate solution by adding 2 uL of the 10 mM stock solution to 198
pL of pre-warmed sterile cell culture medium. Mix gently by pipetting.

e Prepare the Final Working Solution:

o Add the appropriate volume of the 100 uM intermediate solution to your cell culture plates
containing the final volume of medium to achieve the desired 10 uM concentration. For
example, add 100 pL of the 100 uM solution to 900 pL of medium in a well.

o The final DMSO concentration in this example would be 0.1%.

Visualizations
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Anipamil's Mechanism of Action: L-type Calcium
Channel Blockade

Anipamil, like its analogue Verapamil, exerts its effects by blocking L-type voltage-gated
calcium channels. This action is particularly prominent in cardiac and smooth muscle cells. The
influx of calcium through these channels is a critical step in muscle contraction. By inhibiting
this influx, Anipamil leads to vasodilation and a decrease in myocardial contractility.[3][4][5][6]
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Caption: Anipamil blocks L-type calcium channels, leading to vasodilation and reduced heart
muscle contraction.

Experimental Workflow: From Powder to Working
Solution

This workflow diagram illustrates the key steps for preparing Anipamil working solutions from a
solid powder for use in experiments.
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Caption: Workflow for preparing Anipamil working solutions from powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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